Cas no 895571-94-5 (ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 895571-94-5
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• MDL: MFCD12766721
• CID: 1942513
• PubChem ID: 42643123
• Update Time: 2025-04-21

ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-amino-, ethyl ester
• ethyl2-(3-amino-1H-1,2,4-triazol-1-yl)acetate
• ZBTDJZDIEQXLQN-UHFFFAOYSA-N
• CS-0242251
• (3-amino-[1,2,4]triazol-1-yl)-acetic acid ethyl ester
• Z600615182
• AT11947
• STL589128
• ethyl 2-(3-amino-1,2,4-triazol-1-yl)acetate
• ethyl (3-amino-1H-1,2,4-triazol-1-yl)acetate
• 895571-94-5
• EN300-246480
• ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate
• SCHEMBL3538506
• AKOS010135099

• MDL： MFCD12766721
• Inchi： 1S/C6H10N4O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3,(H2,7,9)
• InChI Key： ZBTDJZDIEQXLQN-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC(N)=N1)=O

Computed Properties

• Exact Mass: 170.08037557Da
• Monoisotopic Mass: 170.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives